Cas no 1346687-37-3 (5-(Pyridazin-3-yl)nicotinic acid)

• Product Name: 5-(Pyridazin-3-yl)nicotinic acid
• CAS No: 1346687-37-3
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• CID: 1030089
• PubChem ID: 71303590
• Update Time: 2025-06-08

5-(Pyridazin-3-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Pyridazin-3-yl)nicotinic acid
• 5-pyridazin-3-ylpyridine-3-carboxylic acid
• 5-(Pyridazin-3-yl)nicotinicacid
• 1346687-37-3
• DTXSID60745041
• 5-(pyridazin-3-yl)pyridine-3-carboxylic acid

• Inchi： 1S/C10H7N3O2/c14-10(15)8-4-7(5-11-6-8)9-2-1-3-12-13-9/h1-6H,(H,14,15)
• InChI Key： ZKLHJORKGFXCEB-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=C1)C1=CC=CN=N1)=O

Computed Properties

• Exact Mass: 201.053826475g/mol
• Monoisotopic Mass: 201.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 76Ų

Additional information on 5-(Pyridazin-3-yl)nicotinic acid

Comprehensive Overview of 5-(Pyridazin-3-yl)nicotinic acid (CAS No. 1346687-37-3): Properties, Applications, and Research Insights

5-(Pyridazin-3-yl)nicotinic acid (CAS No. 1346687-37-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, which combines a pyridazine ring with a nicotinic acid moiety, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with various biological targets.

The growing demand for small-molecule therapeutics and precision agriculture solutions has driven interest in compounds like 5-(Pyridazin-3-yl)nicotinic acid. Its molecular structure allows for modifications that can enhance solubility, bioavailability, and target specificity. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with trends in personalized medicine and sustainable crop protection. Additionally, its CAS No. 1346687-37-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, 5-(Pyridazin-3-yl)nicotinic acid serves as a building block for constructing more complex molecules. Its pyridazine core is known for electron-deficient characteristics, which facilitate interactions with proteins and enzymes. This property is exploited in designing high-affinity ligands for drug development, particularly in oncology and neurology. Furthermore, its nicotinic acid derivative nature contributes to its metabolic stability, a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for CAS No. 1346687-37-3 to reduce environmental impact. Innovations such as catalytic methods and solvent-free reactions are being tested to optimize yield and purity. These advancements address the increasing focus on sustainable manufacturing in the chemical industry, a topic frequently queried in search engines and AI-driven platforms.

The compound’s spectral data (e.g., NMR, IR, and mass spectrometry) are well-documented, aiding in quality control and regulatory compliance. Analytical techniques like HPLC and LC-MS are commonly employed to characterize 5-(Pyridazin-3-yl)nicotinic acid, ensuring reproducibility in industrial and academic settings. Such details are often sought after by chemists and formulators working on patent applications or generic drug development.

Emerging applications of 5-(Pyridazin-3-yl)nicotinic acid include its use in material science, where its conjugated system contributes to organic semiconductors and photovoltaic materials. This aligns with global interest in renewable energy and carbon-neutral technologies. Searches for "pyridazine derivatives in energy storage" or "nicotinic acid-based polymers" highlight the intersection of this compound with next-generation innovations.

In summary, 5-(Pyridazin-3-yl)nicotinic acid (CAS No. 1346687-37-3) is a multifaceted compound with broad applicability across life sciences and advanced materials. Its structural versatility, combined with ongoing research into sustainable synthesis and novel applications, positions it as a key player in addressing contemporary scientific and industrial challenges. For researchers and manufacturers, understanding its properties and potential is essential for leveraging its full capabilities.